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Introduction

11-Mercapto-1-undecanol (11-MUD) is a bifunctional organic molecule with the chemical

formula HS(CH₂)₁₁OH. It possesses a terminal thiol (-SH) group at one end of its eleven-

carbon chain and a terminal hydroxyl (-OH) group at the other. This unique structure, featuring

a hydrophobic alkyl chain and two distinct polar functional groups, makes 11-MUD a compound

of significant interest in surface chemistry, nanotechnology, and drug delivery systems. Its

ability to form well-ordered self-assembled monolayers (SAMs) on noble metal surfaces,

particularly gold, is a key application.[1][2] A thorough understanding of its solubility in various

organic solvents is crucial for its effective use in these applications, from synthesis and

purification to the formation of high-quality SAMs.

Solubility Profile of 11-Mercapto-1-undecanol
The solubility of 11-Mercapto-1-undecanol is governed by the principle of "like dissolves like".

[3] The long, nonpolar eleven-carbon alkyl chain imparts significant hydrophobic character to

the molecule. However, the presence of the polar hydroxyl and thiol groups at its termini allows

for interactions with polar solvents. The overall solubility in a given solvent is a balance of these

competing characteristics.

While precise quantitative solubility data for 11-Mercapto-1-undecanol in a wide range of

organic solvents is not extensively documented in publicly available literature, qualitative

solubility information has been reported. The following table summarizes the available

qualitative data.
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Table 1: Qualitative Solubility of 11-Mercapto-1-undecanol in Various Solvents

Solvent Solvent Polarity Solubility Description

Chloroform Nonpolar Sparingly Soluble[1][4][5]

Dimethyl Sulfoxide (DMSO) Polar Aprotic Sparingly Soluble[1][4][5]

Methanol Polar Protic Slightly Soluble[1][4][5]

Water Polar Protic Soluble[1]

Various Organic Solvents - Generally Soluble[1]

It is important to note that terms like "sparingly soluble" and "slightly soluble" are qualitative and

can vary depending on the specific experimental conditions such as temperature and purity of

the solute and solvent. For precise applications, it is recommended to determine the solubility

experimentally under the conditions of intended use.

Experimental Protocol for Determining Solubility
The following is a general protocol for determining the solubility of a solid compound like 11-
Mercapto-1-undecanol in an organic solvent. This method is based on the visual

determination of miscibility and can be adapted for more quantitative analysis.

Objective: To determine the approximate solubility of 11-Mercapto-1-undecanol in a selection

of organic solvents at a given temperature (e.g., room temperature).

Materials:

11-Mercapto-1-undecanol (solid)

Selected organic solvents (e.g., ethanol, methanol, isopropanol, acetone, chloroform,

DMSO, THF)

Small, sealable glass vials or test tubes

Vortex mixer
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Water bath or heating block (optional, for temperature control)

Analytical balance

Spatula

Pipettes

Procedure:

Preparation: Ensure all glassware is clean and dry. Label each vial with the name of the

solvent to be tested.

Solvent Addition: Add a precise volume (e.g., 1.0 mL) of the first organic solvent to its

corresponding labeled vial.

Initial Solute Addition: Weigh a small, known amount of 11-Mercapto-1-undecanol (e.g., 1

mg) and add it to the vial containing the solvent.

Mixing: Seal the vial and vortex it for 30-60 seconds to facilitate dissolution.

Observation: Visually inspect the solution against a dark background.

If the solid has completely dissolved, the solution will be clear and free of any visible

particles.

If the solid has not completely dissolved, undissolved particles will be visible.

Incremental Solute Addition: If the initial amount of 11-MUD dissolved completely, continue to

add small, known increments (e.g., 1 mg at a time), vortexing and observing after each

addition.

Saturation Point: The saturation point is reached when a small amount of the added solid no

longer dissolves, even after thorough mixing.

Data Recording: Record the total mass of 11-Mercapto-1-undecanol that was completely

dissolved in the known volume of the solvent.
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Repeat for Other Solvents: Repeat steps 2-8 for each of the selected organic solvents.

Temperature Control (Optional): For more controlled experiments, perform the entire

procedure in a temperature-controlled environment, such as a water bath set to a specific

temperature.

Data Analysis and Reporting:

The solubility can be expressed in various units, such as:

mg/mL: (Total mass of dissolved 11-MUD in mg) / (Volume of solvent in mL)

g/100 mL: (Total mass of dissolved 11-MUD in g / Volume of solvent in mL) * 100

mol/L (Molarity): (Moles of dissolved 11-MUD) / (Volume of solvent in L)

Application Workflow: Formation of Self-Assembled
Monolayers (SAMs)
A primary application of 11-Mercapto-1-undecanol is the formation of self-assembled

monolayers on gold surfaces. The thiol group has a strong affinity for gold, leading to the

spontaneous organization of 11-MUD molecules into a densely packed, ordered monolayer.

The terminal hydroxyl groups are exposed, creating a hydrophilic surface. The following

diagram illustrates the typical workflow for the formation of an 11-MUD SAM on a gold

substrate.

Preparation Self-Assembly Post-Processing

1. Clean Gold Substrate
(e.g., Piranha solution)

2. Prepare 11-MUD Solution
(e.g., in Ethanol)

3. Immerse Substrate
in 11-MUD Solution

4. Incubate
(e.g., 24-48 hours)

5. Rinse with Solvent
(e.g., Ethanol) 6. Dry with Nitrogen Stream 7. Store in Desiccator

Click to download full resolution via product page

Caption: Workflow for the formation of a self-assembled monolayer of 11-MUD on a gold

surface.
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Conclusion

11-Mercapto-1-undecanol exhibits a nuanced solubility profile due to its bifunctional nature

and long alkyl chain. While qualitative data indicates its solubility in a range of polar and

nonpolar organic solvents, a lack of comprehensive quantitative data in the literature

necessitates experimental determination for specific applications. The provided protocol offers

a foundational method for such determinations. The critical application of 11-MUD in forming

self-assembled monolayers highlights the importance of understanding its behavior in solution

to achieve well-ordered and functionalized surfaces for advanced materials and biomedical

devices. Further research to quantify the solubility of 11-MUD in a broader array of organic

solvents would be highly beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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